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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of standardized Picloram

protocols against various weed species and alternative herbicides. The information presented

is supported by experimental data to aid in the evaluation and application of this widely used

herbicide.

Overview of Picloram
Picloram is a systemic herbicide belonging to the pyridine carboxylic acid family. It is primarily

used for the control of broadleaf weeds and woody plants in rangeland, pastures, and non-crop

areas.[1] Its mode of action is as a synthetic auxin, mimicking the natural plant growth hormone

indole-3-acetic acid (IAA).[2][3] This leads to uncontrolled and disorganized cell growth in

susceptible plants, ultimately resulting in their death.[3] Picloram is known for its soil

persistence, providing long-term residual control of target species.[1]

Quantitative Performance Data
The following tables summarize the efficacy of a standardized Picloram application and its

common tank mixes across various weed species. The data has been compiled from multiple

studies to provide a comparative overview.
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Table 1: Efficacy of a Standardized Picloram Protocol on
Various Weed Species
A standardized foliar application of Picloram (as Tordon 22K) was applied at a rate of 0.28 kg

acid equivalent per hectare (ae/ha). Efficacy was evaluated as percent control at 12 months

after treatment (MAT).

Target Weed Species Scientific Name Percent Control (%)

Leafy Spurge Euphorbia esula 60%

Spotted Knapweed Centaurea stoebe >60% reduction in cover

Spiny Hackberry Celtis ehrenbergiana 96-98% canopy reduction

Blackbrush Acacia Vachellia rigidula 65-79% canopy reduction

Pricklypear Opuntia spp. Effective Control

Red Shank Adenostoma sparsifolium 100%

Chamise Adenostoma fasciculatum 100% (at 4 lbs/100 gal)

Eastwood Manzanita Arctostaphylos glandulosa 100% (at 4 lbs/100 gal)

Scrub Oak Quercus dumosa 60% (at 8 lbs/100 gal)

California Buckwheat Eriogonum fasciculatum 60%

Woolly Blue-curls Trichostema lanatum 50%

Note: Data is compiled from multiple sources and application rates may have been converted

for standardization. Original studies should be consulted for specific experimental conditions.

Table 2: Comparative Efficacy of Picloram and Tank
Mixes on Leafy Spurge
This table compares the efficacy of Picloram alone and in combination with other herbicides for

the control of Leafy Spurge (Euphorbia esula). Evaluations were conducted at 12 and 24

months after treatment (MAT).[4]
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Herbicide
Treatment

Application Rate
(per acre)

Percent Control (12
MAT)

Percent Control (24
MAT)

Picloram (Tordon) +

2,4-D
1 pint + 1 quart 81% 45%

Picloram (Tordon) +

Overdrive
1 pint + 4 oz 95% Not specified

Picloram (Tordon) +

2,4-D + Plateau
1 pint + 1 quart + 4 oz 98% 73%

Experimental Protocols
The following methodologies are based on standardized procedures for conducting herbicide

efficacy trials.

Standardized Foliar Application Protocol
This protocol is designed to evaluate the efficacy of a foliar-applied herbicide under field

conditions.

Trial Site Selection: Choose a site with a uniform and sufficient density of the target weed

species.[5] The site should be representative of the intended use area in terms of soil type

and environmental conditions.[6]

Experimental Design: Employ a randomized complete block design with a minimum of three

to four replicates per treatment.[7][8] Plot sizes should be at least 50 m² for broadcast

applications.[8] Include an untreated control plot in each replicate for comparison.[5]

Herbicide Application:

Apply Picloram at a standardized rate, for example, 0.28 kg ae/ha.

Use a calibrated sprayer to ensure accurate and uniform application.

Apply when the target weeds are actively growing to ensure optimal uptake.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/2223-7747/13/17/2523
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2FCollection%2FH113-3-10E.pdf
https://pp1.eppo.int/standards/PP1-152-4-en.pdf
https://www.apvma.gov.au/registrations-and-permits/data-requirements/agricultural-data-guidelines/efficacy-crop-safety-part-8/specific/herbicides-efficacy
https://www.apvma.gov.au/registrations-and-permits/data-requirements/agricultural-data-guidelines/efficacy-crop-safety-part-8/specific/herbicides-efficacy
https://www.mdpi.com/2223-7747/13/17/2523
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record environmental conditions at the time of application, including temperature, wind

speed and direction, and relative humidity.[5]

Data Collection:

Assess weed control at predetermined intervals, such as 3, 6, and 12 months after

treatment.

Use a visual rating scale to estimate the percentage of weed control, where 0% represents

no effect and 100% represents complete kill.

Alternatively, measure the reduction in weed biomass or canopy cover compared to the

untreated control plots.

Statistical Analysis: Analyze the data using appropriate statistical methods, such as Analysis

of Variance (ANOVA), to determine the significance of treatment effects.[7]

Cut Stump Application Protocol for Woody Plants
This method is effective for controlling individual woody plants.

Preparation: Cut the tree or shrub as close to the ground as possible, leaving a flat surface.

Herbicide Application: Immediately after cutting, apply a solution of Picloram (e.g., Tordon

RTU) to the entire cut surface, ensuring the cambium layer (the outer ring of the stump) is

thoroughly coated.[9]

Evaluation: Monitor the stump for any signs of resprouting. Efficacy is determined by the

percentage of treated stumps that do not resprout.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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